Cas no 865180-96-7 (methyl (2Z)-2-{4-(diethylamino)benzoylimino}-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate)

• Product Name: methyl (2Z)-2-{4-(diethylamino)benzoylimino}-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• CAS No: 865180-96-7
• Molecular Formula: C₂₃H₂₃N₃O₃S
• Molecular Weight: 421.5120241642
• CID: 5976803
• PubChem ID: 4182910

methyl (2Z)-2-{4-(diethylamino)benzoylimino}-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate Properties

Names and Identifiers

• methyl (2Z)-2-{4-(diethylamino)benzoylimino}-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• methyl (Z)-2-((4-(diethylamino)benzoyl)imino)-3-(prop-2-yn-1-yl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate
• 6-Benzothiazolecarboxylic acid, 2-[[4-(diethylamino)benzoyl]imino]-2,3-dihydro-3-(2-propyn-1-yl)-, methyl ester
• (Z)-methyl 2-((4-(diethylamino)benzoyl)imino)-3-(prop-2-yn-1-yl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate
• methyl (2Z)-2-{[4-(diethylamino)benzoyl]imino}-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• AKOS024606583
• F1365-2092
• methyl 2-[4-(diethylamino)benzoyl]imino-3-prop-2-ynyl-1,3-benzothiazole-6-carboxylate
• 865180-96-7

• InChIKey： VQPJRZHSNXVEMQ-UHFFFAOYSA-N
• Inchi： 1S/C23H23N3O3S/c1-5-14-26-19-13-10-17(22(28)29-4)15-20(19)30-23(26)24-21(27)16-8-11-18(12-9-16)25(6-2)7-3/h1,8-13,15H,6-7,14H2,2-4H3
• SMILES： S1C2=CC(C(OC)=O)=CC=C2N(CC#C)C1=NC(=O)C1=CC=C(N(CC)CC)C=C1

Computed Properties

• Exact Mass: 421.14601278g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 421.14601278g/mol
• Heavy Atom Count: 30
• Complexity: 704
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Boiling Point: 599.6±60.0 °C(Predicted)
• pka: 2.42±0.32(Predicted)
• Density: 1.18±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives